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Compound of Interest

Compound Name: 4-tert-Butylpyridine

Cat. No.: B128874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical data for the handling and

use of 4-tert-Butylpyridine (TBP) in a laboratory setting. Adherence to these guidelines is

critical for ensuring personnel safety and maintaining experimental integrity.

Chemical Identification and Properties
4-tert-Butylpyridine (CAS No. 3978-81-2) is a colorless to light yellow liquid commonly used

as an additive in electrolytes for dye-sensitized solar cells (DSSCs) and in the hole transport

layer of perovskite solar cells.[1] Its primary function in these applications is to improve device

efficiency and stability.[1][2]

Physical and Chemical Properties
The physical and chemical properties of 4-tert-Butylpyridine are summarized in the table

below. This data is essential for the safe design of experiments and for understanding its

behavior under various conditions.
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Property Value Reference(s)

Molecular Formula C₉H₁₃N [3]

Molecular Weight 135.21 g/mol [4][5]

Appearance
Colorless to pale yellow/brown

liquid
[3][4]

Boiling Point 196-197 °C [3][5]

Melting Point -40 °C [3]

Density 0.923 g/mL at 25 °C [5]

Flash Point 63 - 67 °C (closed cup) [5][6]

Vapor Pressure 0.97 mmHg [4]

Solubility Insoluble in water [7][8]

Hazard Identification and Classification
4-tert-Butylpyridine is classified as a hazardous substance.[7] It is crucial to understand its

specific hazards to implement appropriate safety measures.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word:Warning[3][5]

Potential health effects include irritation to the skin, eyes, and respiratory tract.[6][9] Prolonged

or repeated exposure may lead to dermatitis or more severe respiratory conditions like reactive
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airways dysfunction syndrome (RADS).[7]

Exposure Controls & Personal Protection
To minimize exposure, a combination of engineering controls and personal protective

equipment (PPE) must be utilized.

Engineering Controls
Ventilation: Always handle 4-tert-Butylpyridine in a well-ventilated area, preferably within a

chemical fume hood.[3][10]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[9][10]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is mandatory. The following workflow should be followed to

ensure adequate protection.

PPE Selection for 4-tert-Butylpyridine Handling

Task: Handling
4-tert-Butylpyridine

Eye Protection:
Wear chemical safety goggles

with side shields (EN166).

Hand Protection:
Wear chemical-resistant gloves

(e.g., Neoprene, PVC).
Inspect before use.

Body Protection:
Wear a lab coat.

Use a PVC apron for
large quantities.

Respiratory Protection:
Required if ventilation is inadequate
or for spills. Use a full-face respirator

with appropriate cartridges (e.g., Type ABEK).

Proceed with Task

Click to download full resolution via product page
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PPE Selection Workflow

Safe Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

chemical's stability.

Handling
Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[7]

Use only in a well-ventilated area or chemical fume hood.[6]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[9]

Do not allow clothing wet with the material to remain in contact with the skin.[7]

Storage
Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[7][9]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[7]

[9]

Protect containers from physical damage and check regularly for leaks.[7]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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First Aid for 4-tert-Butylpyridine Exposure

Exposure Event

Inhalation

Route?

Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. Keep warm and at rest.

3. If breathing is difficult, give oxygen.

1. Immediately remove contaminated clothing.
2. Flush skin with plenty of water

for at least 15 minutes.

1. Immediately flush eyes with water
for at least 15 minutes, lifting eyelids.

2. Remove contact lenses if easy to do.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Drink 2-4 cupfuls of water or milk.

Seek Immediate
Medical Attention

if irritation persists

Click to download full resolution via product page

First Aid Decision Tree

Accidental Release and Firefighting Measures
Accidental Release
In case of a spill, follow a structured emergency response.
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Spill Response for 4-tert-Butylpyridine

Spill Detected

Evacuate immediate area
and move upwind.

Don appropriate PPE
(respirator, gloves, goggles, suit).

Remove all ignition sources
(flames, sparks).

Contain spillage with inert,
non-combustible absorbent material

(sand, earth, vermiculite).

Collect absorbed material into a
closed, labeled container for disposal.

Clean the spill area thoroughly.

Dispose of waste according to
local/national regulations.

Click to download full resolution via product page

Spill Response Workflow
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Firefighting Measures
Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide (CO₂).[7]

Water spray can be used to cool fire-exposed containers.[6]

Hazards from Combustion: Fire may produce irritating, corrosive, and/or toxic gases,

including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[7]

Firefighter Protection: Firefighters must wear full body protective clothing and a self-

contained breathing apparatus (SCBA).[3][7]

Toxicological Information
Understanding the toxicological pathways helps in appreciating the importance of the

prescribed safety measures.

Toxicological Pathways of 4-tert-Butylpyridine

Routes of Exposure

Target Organs & Effects

Inhalation
(Vapors/Aerosols)

Respiratory System
- Irritation

- Possible RADS

Skin Contact

Skin
- Irritation

- Dermatitis
- Potential Sensitization

Eye Contact

Eyes
- Severe Irritation

- Conjunctivitis

Ingestion

Gastrointestinal Tract
- Irritation

- Nausea, Vomiting

Click to download full resolution via product page

Exposure Routes and Target Organ Effects

Experimental Protocol: Preparation of a Hole
Transport Layer (HTL) Solution
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This section provides a detailed methodology for a common application of 4-tert-Butylpyridine
in perovskite solar cell research. This protocol must be performed inside a nitrogen-filled

glovebox, adhering to all previously mentioned safety precautions.

Objective: To prepare a Spiro-OMeTAD solution containing 4-tert-Butylpyridine (t-BP) for use

as a hole transport layer.[11]

Materials:

Spiro-OMeTAD (2,2′,7,7′-Tetrakis[N,N-di(4-methoxyphenyl)amino]-9,9′-spirobifluorene)

Chlorobenzene (CB, anhydrous)

4-tert-Butylpyridine (t-BP)

Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) solution (520 mg/mL in Acetonitrile)

Sterile vials

Micropipettes

Magnetic stirrer and stir bar

Procedure:

Environment Preparation: Ensure the glovebox environment has O₂ and H₂O levels below 1

ppm.

Reagent Preparation:

Weigh 72.3 mg of Spiro-OMeTAD and add it to a sterile vial.

Add 1 mL of anhydrous chlorobenzene (CB) to the vial.

Additive Incorporation:

Using a micropipette, add 25.5 μL of 4-tert-Butylpyridine (t-BP) to the Spiro-OMeTAD/CB

solution.
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Using a separate micropipette, add 15.5 μL of the Li-TFSI stock solution to the mixture.

Dissolution:

Add a small magnetic stir bar to the vial.

Cap the vial and place it on a magnetic stirrer.

Stir the solution at room temperature for 30 minutes or until all components are fully

dissolved.[11]

Storage and Use: The resulting solution should be used as soon as possible, ideally within

48 hours, for spin-coating the hole transport layer onto the perovskite film.[11]

Protocol-Specific Safety:

All reagents are hazardous. Consult the Safety Data Sheet (SDS) for each chemical before

use.

Chlorobenzene and Acetonitrile are flammable and toxic. Handle with extreme care.

Perform all liquid transfers carefully to avoid splashes and generation of aerosols, even

within the glovebox.

Dispose of all contaminated tips, vials, and waste solutions in a designated, sealed

hazardous waste container inside the glovebox.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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